Cas no 2241867-55-8 ((propan-2-yl-d7)boronic acid)

(propan-2-yl-d7)boronic acid structure
(propan-2-yl-d7)boronic acid structure
Product Name:(propan-2-yl-d7)boronic acid
CAS No:2241867-55-8
MF:C3H9BO2
MW:94.956493139267
CID:6815931
PubChem ID:45788505
Update Time:2025-03-03

(propan-2-yl-d7)boronic acid Chemical and Physical Properties

Names and Identifiers

    • CS-18871
    • iso-Propyl-d7-boronic acid
    • AKOS015944620
    • 2241867-55-8
    • (propan-2-yl-d7)boronic acid
    • Inchi: 1S/C3H9BO2/c1-3(2)4(5)6/h3,5-6H,1-2H3/i1D3,2D3,3D
    • InChI Key: QIPHSSYCQCBJAX-YYWVXINBSA-N
    • SMILES: OB(C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])O

Computed Properties

  • Exact Mass: 95.1134969Da
  • Monoisotopic Mass: 95.1134969Da
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 35.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
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